Cas no 2308472-40-2 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid)
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
- 2308472-40-2
- 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid
- EN300-1576427
-
- Inchi: 1S/C27H34N2O5/c1-17(15-24(30)29-23(25(31)32)13-14-27(2,3)4)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17-,23?/m0/s1
- InChI Key: RKHYZJFOGQKJTG-NVHKAFQKSA-N
- SMILES: O(C(N[C@@H](C)CC(NC(C(=O)O)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576427-0.05g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-0.1g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-0.25g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-0.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-1.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-2.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-5.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-10.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576427-50mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576427-100mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid |
2308472-40-2 | 100mg |
$2963.0 | 2023-09-24 |
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
Comprehensive Overview of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2308472-40-2)
In the realm of peptide synthesis and pharmaceutical research, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2308472-40-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology. The compound's unique structure, featuring a 5,5-dimethylhexanoic acid backbone and an Fmoc-protected amine, makes it invaluable for constructing complex peptides with high precision.
The growing demand for custom peptide synthesis and therapeutic peptides has propelled research into advanced building blocks like CAS No. 2308472-40-2. Researchers are particularly intrigued by its role in creating peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. With the rise of personalized medicine and biologics, this compound is poised to play a pivotal role in next-generation therapeutics.
One of the most searched questions in this domain is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's design. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group acts as a temporary protecting group for the amine functionality, allowing selective deprotection under mild basic conditions. This feature is critical for stepwise peptide assembly, minimizing side reactions and improving yield. Moreover, the 5,5-dimethylhexanoic acid moiety introduces steric hindrance, which can influence peptide conformation and stability—a hot topic in peptide engineering.
From an SEO perspective, terms like "Fmoc-amino acid applications", "CAS 2308472-40-2 supplier", and "peptide synthesis building blocks" are frequently queried, reflecting the compound's commercial and academic relevance. Laboratories specializing in peptide therapeutics or bioconjugation often seek high-purity grades of this material to ensure reproducible results. Its compatibility with automated peptide synthesizers further underscores its utility in high-throughput settings.
Another trending discussion revolves around sustainable chemistry in peptide synthesis. Researchers are exploring greener alternatives to traditional solvents and reagents, and 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid aligns with this trend due to its efficient coupling efficiency, reducing waste. This aligns with the broader push for green pharmaceutical manufacturing, a topic dominating conferences and publications.
In summary, CAS No. 2308472-40-2 represents a cornerstone in modern peptide science. Its structural features, combined with the versatility of Fmoc chemistry, make it indispensable for developing peptide-based vaccines, diagnostic tools, and targeted therapies. As the scientific community continues to unravel the potential of peptides, this compound will undoubtedly remain at the forefront of innovation.
2308472-40-2 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)